Cas no 6622-00-0 (Bicyclo[3.2.2]non-8-ene-6,7-dicarbonitrile)

• Product name: Bicyclo[3.2.2]non-8-ene-6,7-dicarbonitrile
• CAS No: 6622-00-0
• MF: C₁₁H₁₂N₂
• MW: 172.22638
• CID: 1706124
• PubChem ID: 244994

Bicyclo[3.2.2]non-8-ene-6,7-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.2]non-8-ene-6,7-dicarbonitrile
• Bicyclo(3.2.2)non-8-ene-6,7-dicarbonitrile
• AC1L6EX4
• Bicyclo&lt
• 3.2.2&gt
• nonen-(8)-trans-6,7-dinitril
• NSC56428
• AR-1H9753
• Bicyclo[3.2.2]nonen-(8)-trans-6,7-dinitril
• AC1Q4ROU
• CTK5C3668
• Bicyclo(3.2.2)non-8-ene-6,7-dicarbonitrile; AC1L6EX4; Bicyclo< 3.2.2> nonen-(8)-trans-6,7-dinitril; NSC56428; AR-1H9753; Bicyclo[3.2.2]nonen-(8)-trans-6,7-dinitril; AC1Q4ROU; CTK5C3668;
• NSC-56428
• DTXSID10984701
• 6622-00-0
• NSC 56428

• Inchi： InChI=1S/C11H12N2/c12-6-10-8-2-1-3-9(5-4-8)11(10)7-13/h4-5,8-11H,1-3H2
• InChI Key： LYMMQARIUAOJJS-UHFFFAOYSA-N
• SMILES： C1CC2C=CC(C1)C(C2C#N)C#N

Computed Properties

• Exact Mass: 172.10016
• Monoisotopic Mass: 172.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų
• XLogP3: 1.8

Experimental Properties

• Density: 1.1
• Boiling Point: 362.2°C at 760 mmHg
• Flash Point: 178.6°C
• Refractive Index: 1.534
• PSA: 47.58
• LogP: 2.25206